![molecular formula C23H20N4O4 B2804415 4-[4-(benzyloxy)phenyl]-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one CAS No. 860786-69-2](/img/structure/B2804415.png)
4-[4-(benzyloxy)phenyl]-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-[4-(benzyloxy)phenyl]-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one is a useful research compound. Its molecular formula is C23H20N4O4 and its molecular weight is 416.437. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
- A study by Liu et al. (1999) focused on the structural aspects of a 1,2,4-triazole derivative, highlighting its planar triazole ring and intermolecular hydrogen bonding, which is crucial for understanding the compound's stability and reactivity Liu et al., 1999.
- Ahmed et al. (2020) synthesized several triazole derivatives, including one structurally related to the compound . They analyzed the compounds' self-assembled structures and tetrel bonding interactions, contributing to the understanding of their potential applications Ahmed et al., 2020.
Biological Activities
- Bektaş et al. (2007) and Ustabaş et al. (2020) explored the antimicrobial activities of some 1,2,4-triazole derivatives, which might indicate the potential use of similar compounds in developing new antimicrobial agents Bektaş et al., 2007; Ustabaş et al., 2020.
- Gürsoy-Kol and Ayazoğlu (2017) synthesized derivatives of 1,2,4-triazole and evaluated their antioxidant activities, suggesting the potential of such compounds in oxidative stress-related applications Gürsoy-Kol & Ayazoğlu, 2017.
Molecular Docking and Theoretical Studies
- Nayak and Poojary (2019) conducted molecular docking studies of a 1,2,4-triazole derivative, providing insights into its possible inhibitory actions on specific biological targets Nayak & Poojary, 2019.
- Beytur and Avinca (2021) performed DFT calculations on 1,2,4-triazole derivatives to explore their electronic, nonlinear optical, and spectroscopic properties, which are essential for their potential applications in materials science Beytur & Avinca, 2021.
properties
IUPAC Name |
5-methyl-2-[(4-nitrophenyl)methyl]-4-(4-phenylmethoxyphenyl)-1,2,4-triazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N4O4/c1-17-24-25(15-18-7-9-21(10-8-18)27(29)30)23(28)26(17)20-11-13-22(14-12-20)31-16-19-5-3-2-4-6-19/h2-14H,15-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOQCUKDOQLYZIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)N1C2=CC=C(C=C2)OCC3=CC=CC=C3)CC4=CC=C(C=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.